Cas no 61391-07-9 (5-Ethylnicotinonitrile)

• Product Name: 5-Ethylnicotinonitrile
• CAS No: 61391-07-9
• MF: C₈H₈N₂
• MW: 132.162521362305
• CID: 481115
• PubChem ID: 5325284
• Update Time: 2025-10-19

5-Ethylnicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 5-Ethylnicotinonitrile
• 3-Pyridinecarbonitrile, 5-ethyl-
• SCHEMBL7213725
• InChI=1/C8H8N2/c1-2-7-3-8(4-9)6-10-5-7/h3,5-6H,2H2,1H
• 5-ethylpyridine-3-carbonitrile
• DTXSID60415999
• 3-cyano-5-ethylpyridine
• GVLOZYYJDFWMPS-UHFFFAOYSA-N
• FT-0712014
• 61391-07-9
• SB54576

• Inchi： 1S/C8H8N2/c1-2-7-3-8(4-9)6-10-5-7/h3,5-6H,2H2,1H3
• InChI Key： GVLOZYYJDFWMPS-UHFFFAOYSA-N
• SMILES： N1C=C(C#N)C=C(C=1)CC

Computed Properties

• Exact Mass: 132.06884
• Monoisotopic Mass: 132.068748264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 36.7Ų

Experimental Properties

• PSA: 36.68

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 3-pyridinecarbonitriles

Additional information on 5-Ethylnicotinonitrile

5-Ethylnicotinonitrile (CAS No. 61391-07-9): A Comprehensive Overview

5-Ethylnicotinonitrile (CAS No. 61391-07-9) is a chemical compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals and chemical synthesis. This compound, also known as 5-ethylpyridine-3-carbonitrile, is a derivative of nicotinonitrile and belongs to the class of pyridine derivatives. Its unique structure and properties make it a valuable intermediate in the synthesis of more complex molecules.

The molecular formula of 5-Ethylnicotinonitrile is C₈H₉N₂, and its molecular weight is approximately 139.17 g/mol. The compound features a pyridine ring with an ethyl group and a cyano group attached at specific positions, which contribute to its chemical reactivity and biological activity.

In the pharmaceutical industry, 5-Ethylnicotinonitrile has been explored for its potential as a precursor in the synthesis of novel drugs. Recent studies have highlighted its role in the development of compounds with anti-inflammatory, anti-cancer, and neuroprotective properties. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that derivatives of 5-Ethylnicotinonitrile exhibited significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines.

The synthesis of 5-Ethylnicotinonitrile can be achieved through various methods, including catalytic hydrogenation and electrophilic substitution reactions. One common synthetic route involves the reaction of 3-cyanopyridine with ethyl iodide in the presence of a base such as potassium carbonate. This method yields high purity 5-Ethylnicotinonitrile, making it suitable for further applications in research and development.

Beyond its pharmaceutical applications, 5-Ethylnicotinonitrile has also found use in materials science. Its ability to form stable complexes with metal ions has led to its incorporation into various functional materials, such as catalysts and sensors. A study published in the Journal of Materials Chemistry A in 2021 demonstrated that 5-Ethylnicotinonitrile-based metal-organic frameworks (MOFs) exhibited excellent gas adsorption properties, making them promising candidates for environmental remediation and energy storage applications.

The safety profile of 5-Ethylnicotinonitrile is an important consideration for both industrial and laboratory settings. While it is generally considered safe when handled properly, appropriate personal protective equipment (PPE) should be used to minimize exposure risks. Additionally, storage conditions should be carefully controlled to prevent degradation or contamination.

In conclusion, 5-Ethylnicotinonitrile (CAS No. 61391-07-9) is a versatile compound with a wide range of applications in pharmaceuticals, materials science, and chemical synthesis. Its unique chemical structure and properties make it an attractive candidate for further research and development. As new studies continue to uncover its potential benefits, the demand for this compound is likely to increase in the coming years.